Cas no 4144-62-1 (5-Benzoylpentanoic acid)

5-Benzoylpentanoic acid Properties

Names and Identifiers

• 5-Benzoylpentanoic acid
• 6-Oxo-6-phenylhexanoic acid
• 5-Benzoylvaleric acid
• delta-Benzoylvaleric acid
• 6-Oxidanylidene-6-Phenyl-Hexanoic Acid
• AIEMSTCGCMIJTI-UHFFFAOYSA-N
• 5-BenzoylpentanoicAcid
• 6-Benzoylpentanoic acid
• 6-oxo-6-phenyl-hexanoic acid
• 6-Oxo-6-phenyl hexanoic acid
• 6-keto-6-phenyl-hexanoic acid
• 6-Oxo-6-phenylhexanoic acid #
• NSC11351
• 2940AE
• AS01125
• NE4486
• D86448
• AKOS005203038
• 4144-62-1
• 5VO
• NS00120087
• Z424790894
• SCHEMBL517169
• NSC 11351
• MFCD00014380
• DTXSID40194356
• EN300-43086
• TS-00377
• CCG-254254
• 5-Benzoylpentanoic acid, 97%
• FT-0620038
• Q27456068
• CS-0204574
• B2182
• NSC-11351
• DB-049760
• 5-benzoyl pentanoicacid
• +Expand

• MDL： MFCD00014380
• InChIKey： AIEMSTCGCMIJTI-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c13-11(8-4-5-9-12(14)15)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,14,15)
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]
• BRN： 1961325

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.094
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 2.51430
• PSA: 54.37000
• Refractive Index: 1.533
• Boiling Point: 385.3±25.0 °C at 760 mmHg
• Melting Point: 76.0 to 79.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 201.0±19.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters